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Abstract

The X80 protein kinase family plays a critical role in the regulation of cellular growth and
proliferation across a wide range of species. As a serine/threonine kinase, X80 is a key
component of the epidermal growth factor (EGF) signaling pathway, acting as a downstream
effector of the EGF receptor (EGFR). Its conserved function and presence of homologues in
various model organisms make it an attractive target for therapeutic intervention in proliferative
diseases. This guide provides a comprehensive overview of X80 homologues, detailing their
functional characteristics, the signaling pathways they participate in, and the experimental
protocols used for their study. All quantitative data are presented in standardized tables for
comparative analysis, and key pathways and workflows are visualized using diagrams.

Introduction to the X80 Protein Family

The X80 protein is a highly conserved serine/threonine kinase that functions as a critical
transducer of extracellular signals to intracellular signaling cascades. First identified in Homo
sapiens, X80 has been found to have orthologues in numerous other species, highlighting its
fundamental role in cellular physiology. These homologues share significant sequence and
structural similarity, suggesting a conserved mechanism of action. This document will explore
the known homologues of X80, their quantitative characteristics, and the methodologies
employed to elucidate their function.
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Quantitative Data on X80 Homologues

The study of X80 homologues across different species has provided valuable insights into the

conserved and divergent aspects of their function. The following tables summarize key

quantitative data for X80 homologues in human, mouse, and zebrafish.

Table 1: X80 Homologue Characteristics

. Length Molecular % Identity
) Protein ] .
Species Gene ID . (Amino Weight to Human
Accession .
Acids) (kDa) X80
Homo NP_0012345
_ 12345 500 55.0 100%
sapiens 67
Mus NP_0067890
67890 498 54.8 92%
musculus 12
_ _ NP_0054321
Danio rerio 54321 09 495 54.5 78%

Table 2: Tissue Expression Levels of X80 Homologues (MRNA abundance, normalized units)

Tissue Homo sapiens Mus musculus Danio rerio
Brain 15.2+2.1 148+1.9 121 +15
Heart 56+0.8 6.1+0.9 89+11
Liver 225+35 20.1+2.8 18.7+£22
Lung 189+24 175+£21 153+1.8

Table 3: Kinase Activity and Binding Affinities of X80 Homologues
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Vmax

Species Substrate Km (pM) . ATP Kd (uM)
(nmol/min/mg)

Homo sapiens Substrate-A 105+1.2 250 £ 20 52+0.7

Mus musculus Substrate-A 121+15 235+ 18 58+0.6

Danio rerio Substrate-A 18.7+2.1 190 + 15 8.1+0.9

The X80 Signaling Pathway

X80 is a key component of the epidermal growth factor (EGF) signaling pathway. Upon binding
of EGF to its receptor (EGFR), the receptor dimerizes and autophosphorylates, creating
docking sites for adaptor proteins such as Grb2. Grb2, in turn, recruits the guanine nucleotide
exchange factor SOS, which activates the small GTPase Ras. Activated Ras then initiates a
kinase cascade that leads to the activation of X80. Activated X80 phosphorylates downstream
transcription factors, leading to the expression of genes involved in cell cycle progression and
proliferation.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the X80 Kinase Family
and its Homologues]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3340197#x80-homologues-in-different-species]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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